Cas no 1121585-18-9 (2-ethynyl-3,5-difluoropyridine)

• Product Name: 2-ethynyl-3,5-difluoropyridine
• CAS No: 1121585-18-9
• MF: C₇H₃F₂N
• MW: 139.102228403091
• CID: 2608158
• PubChem ID: 44887025
• Update Time: 2025-04-21

2-ethynyl-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-3,5-difluoropyridine
• DTXSID00661256
• 1121585-18-9

• Inchi： 1S/C7H3F2N/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
• InChI Key： OVHJVGXCPMJIEE-UHFFFAOYSA-N
• SMILES： FC1C(C#C)=NC=C(C=1)F

Computed Properties

• Exact Mass: 139.02335542g/mol
• Monoisotopic Mass: 139.02335542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines